Cas no 2229182-02-7 (2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine
• CAS No: 2229182-02-7
• MF: C₅H₆F₅N
• MW: 175.099858760834
• CID: 6056462
• PubChem ID: 165840844
• Update Time: 2025-06-08

2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine
• 2229182-02-7
• EN300-1971175
• [2,2-difluoro-1-(trifluoromethyl)cyclopropyl]methanamine

• Inchi： 1S/C5H6F5N/c6-4(7)1-3(4,2-11)5(8,9)10/h1-2,11H2
• InChI Key： HBZNQHAJNFBNTI-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(F)(F)F)CN)F

Computed Properties

• Exact Mass: 175.04204001g/mol
• Monoisotopic Mass: 175.04204001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine

Introduction to 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine (CAS No. 2229182-02-7)

2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2229182-02-7, belongs to a class of molecules that incorporate both fluorine and trifluoromethyl substituents, which are well-known for their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The presence of a cyclopropyl ring further contributes to the molecular complexity, offering diverse opportunities for functionalization and derivatization.

The structural motif of 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine combines elements that are frequently explored in drug discovery programs. The cyclopropyl group is a small, rigid ring that can serve as a scaffold for constructing more complex molecules, while the fluorine and trifluoromethyl groups introduce electron-withdrawing effects that can modulate electronic properties and interactions with biological targets. Such structural features are particularly relevant in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds where precise control over molecular interactions is crucial.

In recent years, there has been a growing interest in the development of fluorinated compounds for their potential to improve drug-like properties. The trifluoromethyl group, in particular, is widely recognized for its ability to enhance binding affinity to proteins and enzymes, as well as its contribution to metabolic stability. For instance, studies have shown that trifluoromethyl-substituted molecules often exhibit increased bioavailability and prolonged half-lives in vivo. Similarly, the fluoro substituents can influence the lipophilicity and polarizability of a molecule, further tuning its pharmacokinetic profile.

The cyclopropyl ring in 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine adds an additional layer of complexity that can be exploited for selective interactions with biological targets. Cyclopropanes are known for their high ring strain, which can be relieved through functionalization or reaction with nucleophiles. This strain can be harnessed to facilitate specific chemical transformations or to enhance binding interactions in enzyme active sites. Moreover, the methanamine moiety provides a nitrogen-rich environment that can participate in hydrogen bonding or coordinate with metal ions, depending on the context of the application.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. By leveraging quantum mechanical calculations and machine learning algorithms, scientists can identify optimal conformations and predict potential interactions between 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine and biological targets. These computational tools have been instrumental in guiding experimental design and optimizing lead compounds for drug development.

In the realm of medicinal chemistry, 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine has been explored as a building block for more complex derivatives. Researchers have synthesized various analogs by modifying the fluorinated substituents or introducing additional functional groups into the cyclopropyl ring. These derivatives have been screened for biological activity across multiple assays, including kinase inhibition assays and enzyme binding studies. Some preliminary results suggest promising activity against certain therapeutic targets, warranting further investigation.

The synthesis of 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine presents unique challenges due to the sensitivity of the fluorinated moieties. Traditional synthetic routes often require specialized conditions to prevent unwanted side reactions or degradation of the fluorine atoms. However, recent developments in fluorochemistry have introduced more efficient methods for introducing fluorine and trifluoromethyl groups into organic molecules. These advancements have made it feasible to produce complex fluorinated compounds like 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine on a larger scale with higher purity.

The potential applications of 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Fluorinated compounds are known for their resistance to environmental degradation and their ability to interact with non-polar surfaces, making them valuable in coatings and adhesives. Additionally, some derivatives of this compound have shown promise as intermediates in the synthesis of specialty chemicals used in electronics and advanced materials.

As research continues to uncover new applications for fluorinated heterocycles like 2,2-difluoro-1-(trifluoromethyl)cyclopropylmethanamine, it is likely that this compound will play an increasingly important role in both academic research and industrial development. The combination of structural features that enhance binding affinity with functional groups that modulate metabolic stability makes it a versatile platform for further exploration. Future studies may focus on optimizing synthetic routes, investigating novel biological activities, and developing innovative applications for this intriguing molecule.